Cas no 1805169-06-5 (3-Cyano-2-ethyl-4-(trifluoromethoxy)benzoic acid)
3-Cyano-2-ethyl-4-(trifluoromethoxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-2-ethyl-4-(trifluoromethoxy)benzoic acid
-
- Inchi: 1S/C11H8F3NO3/c1-2-6-7(10(16)17)3-4-9(8(6)5-15)18-11(12,13)14/h3-4H,2H2,1H3,(H,16,17)
- InChI Key: ZTMXUHMJGTYMIS-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(C(=O)O)=C(C=1C#N)CC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 360
- XLogP3: 3.1
- Topological Polar Surface Area: 70.3
3-Cyano-2-ethyl-4-(trifluoromethoxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010002830-1g |
3-Cyano-2-ethyl-4-(trifluoromethoxy)benzoic acid |
1805169-06-5 | 97% | 1g |
1,460.20 USD | 2021-07-06 |
3-Cyano-2-ethyl-4-(trifluoromethoxy)benzoic acid Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 3-Cyano-2-ethyl-4-(trifluoromethoxy)benzoic acid
Comprehensive Overview of 3-Cyano-2-ethyl-4-(trifluoromethoxy)benzoic acid (CAS No. 1805169-06-5)
3-Cyano-2-ethyl-4-(trifluoromethoxy)benzoic acid (CAS No. 1805169-06-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyano group, an ethyl substituent, and a trifluoromethoxy moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.
The compound's benzoic acid backbone is a common scaffold in medicinal chemistry, often associated with anti-inflammatory and antimicrobial properties. The presence of the trifluoromethoxy group enhances its metabolic stability and lipophilicity, traits highly sought after in the development of small-molecule drugs. Recent studies highlight its role in optimizing kinase inhibitors and GPCR-targeted therapies, aligning with the growing focus on precision medicine. Additionally, its cyano functionality offers a reactive handle for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.
In agrochemical applications, 3-Cyano-2-ethyl-4-(trifluoromethoxy)benzoic acid has shown promise as a precursor for herbicides and pesticides. The trifluoromethoxy group is known to improve the bioavailability and environmental persistence of such compounds, addressing the agricultural industry's need for sustainable crop protection solutions. This aligns with current trends in green chemistry, where reducing ecological impact is a priority. The compound's structural motifs are also being explored for their potential in catalysis and material science, particularly in the design of advanced polymers and coatings.
From a synthetic perspective, the preparation of CAS No. 1805169-06-5 involves multi-step organic transformations, including Friedel-Crafts acylation and nucleophilic substitution. Its purity and stability are critical for downstream applications, driving innovations in analytical chromatography and quality control protocols. The compound's spectroscopic data (e.g., NMR, IR, and MS) are well-documented, facilitating its identification and characterization in research settings.
Market trends indicate rising interest in fluorinated building blocks like 3-Cyano-2-ethyl-4-(trifluoromethoxy)benzoic acid, fueled by the expansion of biopharmaceutical and agrochemical R&D. Frequently searched questions include: "What are the synthetic routes for trifluoromethoxy-containing compounds?" and "How does fluorination improve drug efficacy?" These queries reflect the compound's relevance in cutting-edge science. Furthermore, its potential role in COVID-19 therapeutics (e.g., protease inhibitor design) has sparked additional inquiries, though research is still in early stages.
In summary, 3-Cyano-2-ethyl-4-(trifluoromethoxy)benzoic acid (CAS No. 1805169-06-5) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its applications span drug development, agriculture, and materials engineering, making it a valuable asset for researchers aiming to address global challenges in health and sustainability. As the demand for tailor-made fluorinated compounds grows, this molecule is poised to remain a focal point in scientific and industrial advancements.
1805169-06-5 (3-Cyano-2-ethyl-4-(trifluoromethoxy)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)